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Introduction
The Organelle Genome Database for Algae (OGDA) is a centralized, public repository of

mitochondrial and plastid genomes from a wide array of algal species.[1][2] This database

serves as a crucial resource for researchers in molecular biology, evolutionary biology, and

drug development by providing comprehensive genomic data and analytical tools.[1][3] These

application notes provide a detailed protocol for researchers to efficiently retrieve specific gene

sequences from the OGDA database. The structured format of the database allows for targeted

searches and downloads of genomic data, facilitating downstream applications such as

phylogenetic analysis, comparative genomics, and the identification of potential drug targets.

Data Presentation
The OGDA database contains a substantial amount of quantitative data associated with each

organelle genome. For clarity and ease of comparison, the key quantitative data points for a

selected set of algal organelle genomes are summarized in the table below.
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Algal
Species

Organelle
Accessio
n Number

Genome
Size (bp)

Number
of
Protein-
Coding
Genes

Number
of tRNA
Genes

Number
of rRNA
Genes

Chondrus

crispus

Mitochondr

ion

NC_00167

7
37,399 24 25 2

Cyanidiosc

hyzon

merolae

Mitochondr

ion

NC_00088

7
32,213 26 25 2

Emiliania

huxleyi

Mitochondr

ion

NC_01538

0
44,795 39 26 3

Guillardia

theta
Plastid

NC_00092

6
121,524 139 32 6

Porphyra

purpurea
Plastid

NC_00092

5
191,026 206 33 6

Volvox

carteri f.

nagariensis

Plastid
NC_00137

4
525,530 85 33 7

Experimental Protocols
This section outlines the detailed methodology for retrieving a specific gene sequence from the

OGDA database. The protocol is divided into a series of straightforward steps, guiding the user

from accessing the database to downloading the desired sequence in FASTA format.

Protocol: Gene Sequence Retrieval from OGDA
Objective: To locate and download the nucleotide sequence of a specific gene from an algal

organelle genome.

Materials:

A computer with internet access
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A web browser (e.g., Chrome, Firefox, Safari)

Methodology:

Access the OGDA Database:

Open a web browser and navigate to the OGDA homepage: --INVALID-LINK--.

Navigate to the Genome Browser:

On the homepage, locate the main navigation menu.

Click on either "mtGenome" to browse mitochondrial genomes or "cpGenome" to browse

plastid genomes, depending on the organelle of interest.

Search for the Algal Species:

A search bar is provided at the top of the genome list.

Enter the scientific name of the algal species of interest (e.g., "Chondrus crispus") into the

search bar and press Enter or click the search icon.

The table will filter to display the genomes matching the search query.

Select the Genome of Interest:

From the filtered list, identify the correct genome and click on its "Genome ID" (e.g.,

"NC_001677").

Explore the Genome Information Page:

This page provides detailed information about the selected organelle genome, including a

circular genome map and a table of annotated genes.

Locate the Target Gene:

Scroll down to the "Gene" table, which lists all the genes annotated in the selected

genome.
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Use the search function within the table or browse the list to find the specific gene of

interest (e.g., "cox1").

Access the Gene Sequence:

In the row corresponding to the target gene, click on the "Locus" identifier.

Download the Gene Sequence:

A new page or a pop-up window will display the detailed information for the selected gene,

including its nucleotide sequence in FASTA format.

The FASTA format is a text-based format for representing nucleotide or peptide

sequences.[4] It begins with a single-line description, followed by lines of sequence data.

[4]

Select and copy the entire FASTA sequence (including the header line starting with ">").

Paste the copied sequence into a plain text editor (e.g., Notepad on Windows, TextEdit on

macOS) and save the file with a descriptive name and a ".fasta" or ".fa" extension.

Mandatory Visualization
The following diagrams illustrate the key workflow and logical relationships described in this

application note.
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Caption: Workflow for retrieving a gene sequence from the OGDA database.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12396858/docs?utm_src=pdf-body-img#retrieving-specific-gene-sequences-from-the-organelle-genome-database-for-algae-ogda
https://www.benchchem.com/product/b12396858/docs?utm_src=pdf-body#retrieving-specific-gene-sequences-from-the-organelle-genome-database-for-algae-ogda
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Search Methods

Taxonomic Name

Scientific Name

Accession Number

Click to download full resolution via product page

Caption: Available search methods in the OGDA database.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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